Cas no 2680835-04-3 (prop-2-en-1-yl N-[1-(1,2,4-oxadiazol-5-yl)-2-phenylethyl]carbamate)

Prop-2-en-1-yl N-[1-(1,2,4-oxadiazol-5-yl)-2-phenylethyl]carbamate is a specialized carbamate derivative featuring a 1,2,4-oxadiazole heterocycle and a phenyl-substituted ethyl backbone. The compound’s structure combines a reactive prop-2-en-1-yl (allyl) group with a carbamate linkage, offering potential utility in medicinal chemistry and agrochemical applications. The 1,2,4-oxadiazole moiety enhances metabolic stability and binding affinity, while the allyl group provides a handle for further functionalization via click chemistry or polymerization. Its phenyl-ethyl substitution may influence lipophilicity and target interactions, making it a candidate for enzyme inhibition studies or prodrug development. This compound is of interest for researchers exploring novel bioactive molecules with tunable physicochemical properties.
prop-2-en-1-yl N-[1-(1,2,4-oxadiazol-5-yl)-2-phenylethyl]carbamate structure
2680835-04-3 structure
Product Name:prop-2-en-1-yl N-[1-(1,2,4-oxadiazol-5-yl)-2-phenylethyl]carbamate
CAS No:2680835-04-3
MF:C14H15N3O3
MW:273.287203073502
CID:6602067
PubChem ID:165936847
Update Time:2025-11-06

prop-2-en-1-yl N-[1-(1,2,4-oxadiazol-5-yl)-2-phenylethyl]carbamate Chemical and Physical Properties

Names and Identifiers

    • 2680835-04-3
    • EN300-28283955
    • prop-2-en-1-yl N-[1-(1,2,4-oxadiazol-5-yl)-2-phenylethyl]carbamate
    • Inchi: 1S/C14H15N3O3/c1-2-8-19-14(18)17-12(13-15-10-16-20-13)9-11-6-4-3-5-7-11/h2-7,10,12H,1,8-9H2,(H,17,18)
    • InChI Key: BTOBPCXRXITSDX-UHFFFAOYSA-N
    • SMILES: O1C(C(CC2C=CC=CC=2)NC(=O)OCC=C)=NC=N1

Computed Properties

  • Exact Mass: 273.11134135g/mol
  • Monoisotopic Mass: 273.11134135g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 5
  • Heavy Atom Count: 20
  • Rotatable Bond Count: 7
  • Complexity: 319
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 1
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 2.3
  • Topological Polar Surface Area: 77.2Ų

prop-2-en-1-yl N-[1-(1,2,4-oxadiazol-5-yl)-2-phenylethyl]carbamate Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
Enamine
EN300-28283955-0.05g
prop-2-en-1-yl N-[1-(1,2,4-oxadiazol-5-yl)-2-phenylethyl]carbamate
2680835-04-3 95.0%
0.05g
$935.0 2025-03-19
Enamine
EN300-28283955-0.1g
prop-2-en-1-yl N-[1-(1,2,4-oxadiazol-5-yl)-2-phenylethyl]carbamate
2680835-04-3 95.0%
0.1g
$980.0 2025-03-19
Enamine
EN300-28283955-0.25g
prop-2-en-1-yl N-[1-(1,2,4-oxadiazol-5-yl)-2-phenylethyl]carbamate
2680835-04-3 95.0%
0.25g
$1024.0 2025-03-19
Enamine
EN300-28283955-0.5g
prop-2-en-1-yl N-[1-(1,2,4-oxadiazol-5-yl)-2-phenylethyl]carbamate
2680835-04-3 95.0%
0.5g
$1069.0 2025-03-19
Enamine
EN300-28283955-1.0g
prop-2-en-1-yl N-[1-(1,2,4-oxadiazol-5-yl)-2-phenylethyl]carbamate
2680835-04-3 95.0%
1.0g
$1113.0 2025-03-19
Enamine
EN300-28283955-2.5g
prop-2-en-1-yl N-[1-(1,2,4-oxadiazol-5-yl)-2-phenylethyl]carbamate
2680835-04-3 95.0%
2.5g
$2185.0 2025-03-19
Enamine
EN300-28283955-5.0g
prop-2-en-1-yl N-[1-(1,2,4-oxadiazol-5-yl)-2-phenylethyl]carbamate
2680835-04-3 95.0%
5.0g
$3231.0 2025-03-19
Enamine
EN300-28283955-10.0g
prop-2-en-1-yl N-[1-(1,2,4-oxadiazol-5-yl)-2-phenylethyl]carbamate
2680835-04-3 95.0%
10.0g
$4791.0 2025-03-19

Additional information on prop-2-en-1-yl N-[1-(1,2,4-oxadiazol-5-yl)-2-phenylethyl]carbamate

Introduction to Prop-2-en-1-yl N-[1-(1,2,4-oxadiazol-5-yl)-2-phenylethyl]carbamate (CAS No. 2680835-04-3)

Prop-2-en-1-yl N-[1-(1,2,4-oxadiazol-5-yl)-2-phenylethyl]carbamate, identified by its CAS number 2680835-04-3, is a compound of significant interest in the field of pharmaceutical chemistry. This molecule has garnered attention due to its unique structural features and potential applications in drug discovery and development. The presence of a prop-2-enyl group and a carbamate moiety linked to a phenethylamine derivative with an embedded 1,2,4-oxadiazole ring suggests a rich chemical space for biological activity.

The structural composition of Prop-2-en-1-yl N-[1-(1,2,4-oxadiazol-5-yl)-2-phenylethyl]carbamate positions it as a candidate for further exploration in medicinal chemistry. The 1,2,4-oxadiazole moiety is known for its versatility in pharmaceuticals, often contributing to the bioactivity of molecules through interactions with biological targets. This heterocyclic ring system is frequently incorporated into drug candidates due to its ability to modulate various enzymatic and receptor activities.

In recent years, there has been a growing interest in the development of novel carbamate-based compounds for their potential therapeutic effects. Carbamates are known to exhibit a wide range of biological activities, including neuroprotective, anti-inflammatory, and anticancer properties. The combination of these functionalities in Prop-2-en-1-yl N-[1-(1,2,4-oxadiazol-5-yl)-2-phenylethyl]carbamate makes it an intriguing compound for further investigation.

The phenethylamine derivative present in the molecule adds another layer of complexity and potential bioactivity. Phenethylamines are a class of compounds known for their involvement in various neurological processes. They have been studied extensively for their roles in mood regulation, cognitive function, and as precursors to more complex pharmacological agents. The incorporation of this moiety into Prop-2-en-1-yl N-[1-(1,2,4-oxadiazol-5-yl)-2-phenylethyl]carbamate suggests that it may interact with similar targets, offering new avenues for therapeutic intervention.

Current research in the field of medicinal chemistry often focuses on identifying and optimizing molecules that can modulate biological pathways associated with diseases. The structural features of Prop-2-en-1-ylyl N-[1-(1,2,4 oxadiazol -5 -y l)- 2 -phenyleth yl] carbamate make it a promising candidate for such studies. The presence of multiple functional groups provides multiple sites for interaction with biological targets, which can be exploited to develop drugs with enhanced efficacy and selectivity.

One area of particular interest is the potential use of Prop - 2 - en - 1 - yl N - [ 1 - ( 1 , 2 , 4 ox adia z ol - 5 - y l ) - 2 phen yle th yl ] car bam ate in the treatment of neurological disorders. The combination of the prop - 2 - enyl, carbamate, and phenethylamine moieties suggests that this compound may have effects on neurotransmitter systems relevant to conditions such as depression, anxiety, and neurodegenerative diseases. Recent studies have shown that molecules with similar structural features exhibit potential benefits in preclinical models of these disorders.

The role of the 1 , 2 , 4 ox adia z ol ring in Prop - 2 - en - 1 - yl N - [ 1 - ( 1 , 2 , 4 ox adia z ol - 5 - y l ) - 2 phen yle th yl ] car bam ate is also noteworthy . This heterocyclic component has been shown to interact with various biological targets , including enzymes and receptors involved in inflammation and pain signaling . The ability to modulate these pathways makes it an attractive scaffold for developing novel therapeutics .

In conclusion , Prop - 2 - en - 1 - yl N - [ 1 - ( 1 , 2 , 4 ox adia z ol _ _ _ _ _ _ _ _ _ _ _ _ _ _ _ _ _ _ _ _5_ y l )_ _ _ _ _ _ _ _ _ _ _ _ _ _ _ _ _ _ _ _ _ _ _ _ _ _ _ _ _ _ _ _ _ _ _ - _ _ - _ _ - _ _ - _ _ - _ _ - _ _ - _ _ - phenyleth yl ] car bam ate (CAS No .2680835−04−3) represents a promising compoun d f or furthe r stu dies i n pharma ceutical che mistry . Its unique st ructural fea tures and po tential bi ological acti vi ties make i t an i n teresti ng candi date f or deve lopin g no ve thera peutics . The combi nation o f functi onal gro ups such as the prop − en − y l gro up , car bam ate mo i e t y , phen ethy l am ine deri va tive , and ₁₂₄ ox ada z ol ring sys tem sugg est s tha t thi s compoun d has th e p otent ia l t o inte ract wi th va r ious bi ologi cal ta rgets . Th e resea rch so f prop − en − ₁₂₆₈₀₈₃₅−₀₄−₃ −₁−y l N −[₁(₁₂₄ ox ada z ol −₅−y l)−₂ phen ethy l] car bam ate holds grea t promis e f or addi ti onal explo ration i n pharma ceutical deve lopment . p > article > response >

Recommended suppliers
Zhejiang Brunova Technology Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Zhejiang Brunova Technology Co., Ltd.
Shanghai Pearlk Chemicals Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Changzhou Guanjia Chemical Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Changzhou Guanjia Chemical Co., Ltd
Zhangzhou Sinobioway Peptide Co.,Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Zhangzhou Sinobioway Peptide Co.,Ltd.
Essenoi Fine Chemical Co., Limited
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent